Cas no 62409-12-5 (2,4,6-Heptatrienamide)

• Product Name: 2,4,6-Heptatrienamide
• CAS No: 62409-12-5
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 445737
• PubChem ID: 54261312
• Update Time: 2025-04-19

2,4,6-Heptatrienamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptatrienamide
• hepta-2,4,6-trienamide
• 62409-12-5
• DTXSID50710122

• Inchi： 1S/C7H9NO/c1-2-3-4-5-6-7(8)9/h2-6H,1H2,(H2,8,9)
• InChI Key： RDRXKIQDFFGAQA-UHFFFAOYSA-N
• SMILES： O=C(C=CC=CC=C)N

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09